molecular formula C23H16N2O2S2 B302785 10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Cat. No. B302785
M. Wt: 416.5 g/mol
InChI Key: KXLDGKWKDJRQDW-CPNJWEJPSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a heterocyclic compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has shown promising results in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. It may also act by reducing inflammation and oxidative stress in the body.
Biochemical and Physiological Effects:
10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and oxidative stress in the body. Additionally, it has been shown to have antimicrobial activity against various microorganisms.

Advantages and Limitations for Lab Experiments

10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has several advantages and limitations for lab experiments. One advantage is that it has shown promising results in various scientific research applications. Another advantage is that it is relatively easy to synthesize using various methods. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in scientific research. Additionally, its potential toxicity and side effects need to be further studied.

Future Directions

There are several future directions for the study of 10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. One direction is to further study its mechanism of action in order to optimize its use in scientific research. Another direction is to study its potential toxicity and side effects in order to determine its safety for use in humans. Additionally, it may be useful to study its potential use in combination with other compounds for the treatment of various diseases.

Synthesis Methods

The synthesis of 10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been accomplished using various methods. One of the methods involves the reaction of 2-aminothiophenol with 2-bromoacetophenone in the presence of potassium carbonate, followed by the reaction of the resulting intermediate with 2-furaldehyde in the presence of acetic acid. Another method involves the reaction of 2-aminothiophenol with 2-bromo-1-(2-furyl)ethanone in the presence of potassium carbonate, followed by the reaction of the resulting intermediate with 2-chloroquinazolin-3(4H)-one in the presence of cesium carbonate.

Scientific Research Applications

10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been studied for its potential use in scientific research. This compound has shown promising results in the field of biochemistry and pharmacology. It has been studied for its potential use as an antitumor agent, anti-inflammatory agent, and antimicrobial agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

properties

Product Name

10-(2-furylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Molecular Formula

C23H16N2O2S2

Molecular Weight

416.5 g/mol

IUPAC Name

(14E)-14-(furan-2-ylmethylidene)-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

InChI

InChI=1S/C23H16N2O2S2/c26-22-19(13-15-6-3-11-27-15)29-23-24-20-16-7-2-1-5-14(16)9-10-17(20)21(25(22)23)18-8-4-12-28-18/h1-8,11-13,21H,9-10H2/b19-13+

InChI Key

KXLDGKWKDJRQDW-CPNJWEJPSA-N

Isomeric SMILES

C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)/C(=C\C6=CC=CO6)/S4

SMILES

C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC=CO6)S4

Canonical SMILES

C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC=CO6)S4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.